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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869

Technical Support Center: Deliguescent Antimony
Sulfate

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of deliquescent antimony
sulfate.

Frequently Asked Questions (FAQs)

Q1: What is deliguescent antimony sulfate and what are its primary hazards?

Antimony(lll) sulfate, with the chemical formula Sb2(S0Oa4)s, is a hygroscopic salt, meaning it
readily absorbs moisture from the air to the point of dissolving in the absorbed water.[1][2][3] Its
primary hazards include being harmful if swallowed or inhaled.[4][5] It is also toxic to aquatic
life with long-lasting effects.[4] Direct contact can cause irritation to the skin and mucous
membranes.[1]

Q2: What are the initial signs of exposure to antimony sulfate?

Acute exposure can lead to irritation of the skin and eyes.[1] If inhaled, it can cause respiratory
tract irritation.[6] Ingestion may lead to gastrointestinal distress.[7] Chronic exposure to
antimony compounds has been associated with more severe health effects, including
respiratory and cardiovascular problems.[8]
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Q3: What personal protective equipment (PPE) is required when handling antimony sulfate?

Appropriate PPE is crucial for the safe handling of antimony sulfate. This includes:

o Eye Protection: Safety glasses with side shields or chemical safety goggles.

o Hand Protection: Chemical-resistant gloves.

» Skin Protection: A lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: A NIOSH-approved respirator should be used, especially when dust
may be generated.[6]

Q4: How should I properly store deliquescent antimony sulfate?

Due to its deliquescent nature, antimony sulfate must be stored in a tightly sealed container in
a cool, dry, and well-ventilated area. It should be kept away from moisture and incompatible
materials, such as strong oxidizing agents.

Q5: What should | do in case of a spill?

In the event of a spill, you should:

o Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

o Carefully sweep or scoop up the spilled material and place it into a suitable, labeled
container for disposal.

e Avoid generating dust.

o Clean the spill area thoroughly.

o Dispose of the waste in accordance with local, state, and federal regulations.

Q6: How do | dispose of waste containing antimony sulfate?
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Waste containing antimony sulfate is considered hazardous waste. It must be disposed of in
accordance with all applicable environmental regulations. Do not discharge it into drains or the
environment. Contact your institution's environmental health and safety department for specific
disposal procedures.

Troubleshooting Guides
Issue 1: The antimony sulfate has turned into a liquid or paste.

o Cause: This is a result of its deliquescent nature. The compound has absorbed a significant
amount of moisture from the atmosphere.

e Solution:
o Ensure the storage container is airtight and properly sealed.
o Store the container in a desiccator or a controlled low-humidity environment.

o If the material is needed in its powdered form, its usability may be compromised. It is
recommended to use a fresh, unopened container for experiments where the physical
form is critical.

Issue 2: An experiment involving antimony sulfate is giving inconsistent results.

o Cause: The deliquescent nature of antimony sulfate can lead to inaccurate measurements
by weight due to absorbed water. The presence of moisture can also interfere with certain
chemical reactions.

o Troubleshooting Steps:

o Verify Material Integrity: Check if the antimony sulfate has been properly stored. If it
appears clumpy or wet, its purity is questionable.

o Use a Fresh Sample: Whenever possible, use a new, unopened container of antimony
sulfate for your experiment.

o Handle in a Controlled Atmosphere: If possible, handle the compound in a glove box or
under an inert atmosphere to minimize moisture absorption.
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o Dry the Compound (with caution): Depending on the experimental requirements, it may be
possible to dry the material. However, this should be done with a clear understanding of
the compound's thermal stability to avoid decomposition.

Data Presentation

Table 1: Physical and Chemical Properties of Antimony(lll) Sulfate

Property Value Reference
Chemical Formula Sh2(S0a4)3 [1]

Molar Mass 531.71 g/mol [5]
Appearance White crystalline powder or 3]

lumps

Density 3.94 g/cm?3 [1]
Solubility in water Hydrolyzes [1]
Solubility in other solvents Soluble in acids [1112]

Table 2: Toxicological Data for Antimony Compounds

Parameter Value Species Reference
NIOSH REL (as Sb) 0.5 mg/m3 TWA Human [9]
OSHA PEL (as Sbh) 0.5 mg/m3 TWA Human [9]
IDLH (as Sh) 50 mg/m3 Human [9]

Note: Specific LD50 data for antimony sulfate is not readily available. The provided values are
for antimony compounds in general.

Experimental Protocols

Protocol 1: Preparation of Antimony Sulfate
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This protocol describes a general method for the synthesis of antimony(lll) sulfate.
Materials:

e Finely powdered antimony metal

o Concentrated sulfuric acid (H2SOa)

» Acetic acid

o Ether

» Vacuum desiccator

o Potassium hydroxide (KOH) or sodium hydroxide (NaOH) pellets

Procedure:

e In a fume hood, carefully add 20g of finely powdered antimony to 400g of boiling
concentrated sulfuric acid.

e Continue boiling the mixture until the antimony has completely dissolved.

 Allow the solution to cool. Antimony sulfate will crystallize as small white needles.
« Filter the crystals from the solution.

e Wash the collected crystals twice with acetic acid.

e Wash the crystals with ether.

e Dry the final product in a vacuum desiccator containing solid potassium or sodium hydroxide.
[10]

Protocol 2: Antimony Sulfate as a Catalyst in a Fischer Indole Synthesis
This protocol outlines the use of antimony(lll) sulfate as a reusable catalyst.

Materials:
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Phenylhydrazine hydrochloride

Ketone (e.g., ethyl methyl ketone)

Antimony(lll) sulfate

Methanol
Procedure:

 In a round-bottom flask, combine the phenylhydrazine hydrochloride and the ketone in
methanol.

e Add a catalytic amount of antimony(lll) sulfate to the mixture.

o Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

» Upon completion, the product, a 2,3-disubstituted indole, can be isolated using standard
workup procedures.

o The antimony(lll) sulfate catalyst can often be recovered, washed, and reused.[11]

Visualizations
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Preparation & Handling
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Caption: Workflow for the safe handling, storage, and disposal of antimony sulfate.
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Caption: Troubleshooting guide for inconsistent experimental results with antimony sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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